Cas no 2171110-47-5 (methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate)

• Product Name: methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate
• CAS No: 2171110-47-5
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5280914
• Update Time: 2026-03-09

methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[2-(3-amino-2-oxo-1(2H)-pyridinyl)ethyl]-N-methyl-, methyl ester
• methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate

• Inchi： 1S/C11H17N3O3/c1-13(8-10(15)17-2)6-7-14-5-3-4-9(12)11(14)16/h3-5H,6-8,12H2,1-2H3
• InChI Key： WWHUVZILSALPDL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN(CCN1C(=O)C(N)=CC=C1)C

Additional information on methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate

Methyl 2-[2-(3-Amino-2-Oxo-1-Pyridyl)Ethyl-Methyl-Amino]Acetate: A Comprehensive Overview

The compound methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate, identified by the CAS number 2171110-47-5, is a chemically synthesized organic compound with significant potential in various fields of research and application. This compound belongs to the class of amino acid derivatives, specifically those with pyridine moieties, which are known for their diverse biological activities. Recent studies have highlighted its role in pharmacological research, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The structural complexity of methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate lies in its combination of a pyridine ring, an amino group, and an acetate ester moiety. The pyridine ring, being aromatic and electron-deficient, contributes to the compound's ability to interact with various biomolecules. The amino group enhances its solubility in polar solvents and facilitates hydrogen bonding, which is crucial for its bioavailability. The acetate ester group not only stabilizes the molecule but also plays a role in its metabolic degradation within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The synthesis process involves the reaction of methyl acetoacetate with appropriate amines and pyridine derivatives, followed by purification techniques such as column chromatography and recrystallization.

In terms of biological activity, methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate has shown promising results in vitro assays targeting enzymes involved in metabolic pathways. For instance, studies have demonstrated its inhibitory effects on key enzymes such as kinases and proteases, which are often overexpressed in pathological conditions like cancer and inflammatory diseases. These findings suggest its potential as a lead compound for drug development.

Moreover, the compound has been investigated for its antioxidant properties, which are attributed to the presence of the pyridine ring and the amino group. Antioxidants are essential in mitigating oxidative stress, a condition associated with various chronic diseases including neurodegenerative disorders and cardiovascular diseases. Preliminary results indicate that this compound exhibits significant radical scavenging activity, comparable to established antioxidants like vitamin C and glutathione.

The pharmacokinetic profile of methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate has also been studied extensively. Research indicates that it has moderate oral bioavailability due to its lipophilic nature, which facilitates absorption across biological membranes. However, its metabolic stability remains a critical factor for its therapeutic application. Studies using liver microsomes have revealed that the compound undergoes phase II metabolism primarily through glucuronidation, which enhances its excretion from the body.

In addition to its pharmacological applications, this compound has found utility in analytical chemistry as a chelating agent for metal ions. The amino groups present in the molecule can coordinate with metal ions such as zinc and copper, making it useful in separation techniques like ion chromatography. This property has been exploited in environmental monitoring for detecting trace metal contaminants in water samples.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on modifying the structure of methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate to enhance its pharmacokinetic properties while maintaining or improving its biological activity. These modifications include altering the substituents on the pyridine ring or introducing additional functional groups to improve solubility or target specificity.

In conclusion, methyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethyl-methyl-amino]acetate (CAS No: 2171110-47-5) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure endows it with diverse biological activities, making it a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.